Cas no 89084-77-5 (1,2,3-Benzenetriol, 4-bromo-6-nitro-)
89084-77-5 structure
Product Name:1,2,3-Benzenetriol, 4-bromo-6-nitro-
CAS No:89084-77-5
MF:C6H4BrNO5
MW:250.003661155701
CID:612908
PubChem ID:13312470
Update Time:2025-04-19
1,2,3-Benzenetriol, 4-bromo-6-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3-Benzenetriol, 4-bromo-6-nitro-
- 4-bromo-6-nitrobenzene-1,2,3-triol
- DTXSID40536378
- 89084-77-5
- SCHEMBL11211745
-
- Inchi: 1S/C6H4BrNO5/c7-2-1-3(8(12)13)5(10)6(11)4(2)9/h1,9-11H
- InChI Key: NYEYHGXIJSWRPO-UHFFFAOYSA-N
- SMILES: BrC1=CC(=C(C(=C1O)O)O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 248.92728g/mol
- Monoisotopic Mass: 248.92728g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 107Ų
1,2,3-Benzenetriol, 4-bromo-6-nitro- Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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